Cas no 95640-45-2 (Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-)
95640-45-2 structure
Product Name:Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-
CAS No:95640-45-2
MF:C16H19N3
MW:253.342163324356
CID:803714
PubChem ID:21288910
Update Time:2025-04-19
Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-
- PROPANEDINITRILE, [[4-(DIPROPYLAMINO)PHENYL]METHYLENE]-
- [4-(DIPROPYLAMINO)BENZYLIDENE]MALONINITRILE
- propanedinitrile, 2-[[4-(dipropylamino)phenyl]methylene]-
- [4-(dipropylamino)benzylidene]propanedinitrile
- 95640-45-2
- Propanedinitrile,[[4-(dipropylamino)phenyl]methylene]-
- SPPQUBWWSCWEBZ-UHFFFAOYSA-N
- AKOS000814267
- SCHEMBL9816081
-
- Inchi: 1S/C16H19N3/c1-3-9-19(10-4-2)16-7-5-14(6-8-16)11-15(12-17)13-18/h5-8,11H,3-4,9-10H2,1-2H3
- InChI Key: SPPQUBWWSCWEBZ-UHFFFAOYSA-N
- SMILES: N(C1C=CC(/C=C(\C#N)/C#N)=CC=1)(CCC)CCC
Computed Properties
- Exact Mass: 253.15800
- Monoisotopic Mass: 253.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- PSA: 50.82000
- LogP: 3.74356
Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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